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Compound of Interest

Compound Name: (-)-Indolactam V

Cat. No.: B1671884

(-)-Indolactam V: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Indolactam V is a synthetically accessible indole alkaloid that has garnered significant
attention in cellular biology and drug discovery due to its potent activity as a protein kinase C
(PKC) activator. This technical guide provides an in-depth overview of the chemical properties,
biological activity, and experimental protocols related to (-)-Indolactam V. Its ability to
modulate PKC signaling pathways has made it a valuable tool for studying a range of cellular
processes, including cell differentiation, proliferation, and apoptosis. This document serves as a
comprehensive resource for researchers utilizing (-)-Indolactam V in their investigations.

Chemical Properties

(-)-Indolactam V is a white to off-white solid powder. Its chemical and physical properties are
summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 90365-57-4 [1][2][3]
Molecular Formula C17H23N302 [11[2][3]
Molecular Weight 301.38 g/mol [1112]14]
Appearance White to off-white solid/powder  [1][2]

Melting Point Not available [2]

Boiling Point 584 °C at 760 mmHg [2]

Solubility Soluble in DMSO (>10 mg/mL) 5]

and Ethanol.

Storage Temperature

-20°C

[1](2]

Purity

>96% (HPLC)

[1]

InChl Key

LUZOFMGZMUZSSK-
LRDDRELGSA-N

[1]

SMILES String

CC(C)
[C@@H]1N(C)c2cccc3[nH]cc(
C--INVALID-LINK--NC1=0)c23

[1]

Biological Activity and Signaling Pathway

(-)-Indolactam V is a potent and selective activator of protein kinase C (PKC) isozymes.[2][6] It

mimics the function of the endogenous second messenger diacylglycerol (DAG), binding to the

C1 domain of conventional (a, 3, y) and novel (9, €, n, 6) PKC isozymes.[3] This binding event

induces a conformational change in the PKC molecule, leading to its activation and the

subsequent phosphorylation of a multitude of downstream protein substrates.

The activation of PKC by (-)-Indolactam V triggers a cascade of intracellular signaling events

that can influence a wide array of cellular functions. One notable downstream effect is the

regulation of transcription factors, such as the Gli family of proteins involved in the Hedgehog

signaling pathway.[2] Furthermore, PKC activation can modulate ion channel activity and

intracellular calcium levels, impacting processes like cell proliferation and differentiation.[7]

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://pubmed.ncbi.nlm.nih.gov/2764930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://www.researchgate.net/figure/The-PKC-activator-indolactam-V-does-not-induce-constitutive-Ca-channel-activity-in_fig8_24203961
https://pubmed.ncbi.nlm.nih.gov/2764930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://www.researchgate.net/figure/The-PKC-activator-indolactam-V-does-not-induce-constitutive-Ca-channel-activity-in_fig8_24203961
https://pubmed.ncbi.nlm.nih.gov/2764930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://pubmed.ncbi.nlm.nih.gov/3112073/
https://pubmed.ncbi.nlm.nih.gov/2764930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://pubmed.ncbi.nlm.nih.gov/29195005/
https://pubmed.ncbi.nlm.nih.gov/2764930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://pubmed.ncbi.nlm.nih.gov/2764930/
https://pubmed.ncbi.nlm.nih.gov/2764930/
https://pubmed.ncbi.nlm.nih.gov/2764930/
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://pubmed.ncbi.nlm.nih.gov/27074538/
https://www.researchgate.net/figure/The-PKC-activator-indolactam-V-does-not-induce-constitutive-Ca-channel-activity-in_fig8_24203961
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9290001/
https://pubmed.ncbi.nlm.nih.gov/7743557/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Cell Membrane

Cytosol

1P3

Nucleus

activates phosphorylates

Tryptophan
Derivative

)~

Introduction of

Functionalization Macrolactamization Deprotection and (O-Indolactam V/
Side Chain at C3 of Indole N1 and C4 Final Modifications

Pluripotent Stem Cells
(e.g., hPSCs)

Definitive Endoderm
Induction

Posterior Foregut
Specification

Pancreatic Progenitor
Induction with
(-)-Indolactam V

Pancreatic Progenitors

Click to download full resolution via product page

Celular Responses.
(e.9., Differentiation,

n)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1671884?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1671884?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

